1-N-Ethylbenzene-1,2-diamine dihydrochloride

• IUPAC Name: 2-N-ethylbenzene-1,2-diamine;dihydrochloride
• InChI: InChI=1S/C8H12N2.2ClH/c1-2-10-8-6-4-3-5-7(8)9;;/h3-6,10H,2,9H2,1H3;2*1H
• InChI Key: OGKIGBJEYKRKCA-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=CC=CC=C1N.Cl.Cl
• Molecular Formula: C8H14Cl2N2
• Molecular Weight: 209.11 g/mol
• CAS No.: 340155-27-3

Description

1-N-Ethylbenzene-1,2-diamine dihydrochloride is a chemical compound with the CAS Number 340155-27-3. It is commonly used in laboratory settings. The exact description and properties of this specific compound are not widely documented in the available literature.

Scientific Research Applications

• Chemical Synthesis and Molecular Interactions

  • The reaction of diamines, including 1-N-Ethylbenzene-1,2-diamine dihydrochloride, with 2,3,5,6-tetrachloronitrobenzene under high pressure demonstrates its utility in synthesizing complex chemical structures (Ibata, Zou, & Demura, 1995).

• Advanced Material Development

  • Research into the properties of ethylbenzenes like this compound has contributed to the understanding of solid-state proton spin relaxation in such materials, aiding in the development of advanced materials with specific characteristics (Beckmann, Happersett, Herzog, & Tong, 1991).

• Pharmaceutical Applications

  • The synthesis of N-Chloroamines, Nitriles, and Aldehydes from primary amines, including derivatives of this compound, is significant in pharmaceutical research and development, offering pathways for the creation of new drugs and therapeutic agents (Ghorbani‐Vaghei & Veisi, 2009).

• Environmental Studies and Safety

  • Studies on DNA damage by ethylbenzenehydroperoxide formed from compounds like ethylbenzene in sunlight irradiation provide insights into environmental safety and the potential carcinogenic effects of these compounds, which is crucial for regulatory and safety measures (Toda, Uchida, Midorikawa, Murata, Hiraku, Okamoto, Ueda, Kojima, & Kawanishi, 2003).

• Catalysis and Organic Reactions

  • The compound's role in catalysis, as evidenced by its use in diamination reactions, contributes significantly to organic synthesis, enabling the creation of structurally diverse and complex organic compounds (Cardona & Goti, 2009).

Safety and Hazards

The safety data sheet for N-(1-Naphthyl)ethylenediamine, a similar compound, indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, and to use personal protective equipment.